Eupalinolide I

• Molecular Formula: C24H30O9
• Molecular Weight: 462.5 g/mol
• InChI: InChI=1S/C24H30O9/c1-13(8-9-25)23(28)32-21-11-18(12-30-16(4)26)6-7-19(31-17(5)27)14(2)10-20-22(21)15(3)24(29)33-20/h6,8,10,19-22,25H,3,7,9,11-12H2,1-2,4-5H3/b13-8+,14-10-,18-6+
• InChIKey: HPWMABTYJYZFLK-BRWGGNOOSA-N

Eupalinolide I Product Overview

Eupalinolide I is a sesquiterpene lactone belonging to the ambrosanolide and secoambrosanolide class, a subset of terpene lactones . It is a natural product primarily isolated from the plant *Eupatorium lindleyanum* . The compound is characterized by a germacrane-type skeleton with a reactive α-methylene-γ-lactone moiety and multiple ester functional groups, including acetyl and tiglate-derived esters . Its molecular formula is C₂₄H₃₀O₉ with a molecular weight of 462.49 g/mol and a CAS number of 1402067-84-8 [1]. Eupalinolide I is a key constituent of the bioactive fraction F1012-2, a mixture that also includes Eupalinolide G and Eupalinolide J, which is recognized for its potent activity against triple-negative breast cancer (TNBC) cells [2].

Non-cytotoxic in vivo tumor model-response studies

STAT pathway differentiation research (STAT1 vs. STAT3 context)

Standardized sesquiterpene lactone probe with defined analytical identity

• [1] MedChemExpress. (n.d.). Eupalinolide I (HY-N9260). Retrieved from https://www2.medchemexpress.com/eupalinolide-i.html View Source
• [2] National Center for Biotechnology Information. (2018). F1012-2 [Supplementary Concept]. PubChem. Retrieved from https://www.ncbi.nlm.nih.gov/mesh/2026319 View Source

Eupalinolide I Key Differentiators

Substituting Eupalinolide I with other sesquiterpene lactones, including closely related analogs like Eupalinolide A, B, G, or J, is scientifically unjustified due to significant differences in molecular targets, predicted pharmacokinetic properties, and the potential for synergistic activity. While many eupalinolides share a core germacrane scaffold, variations in esterification patterns at the C-8 and C-14 positions lead to divergent biological profiles. For instance, Eupalinolide A is characterized as an HSP70 inducer and YAP degrader , and Eupalinolide J is a potent STAT3 inhibitor [1], whereas the precise molecular target of Eupalinolide I remains less defined but is often used as a component in synergistic combinations (F1012-2) [2]. Furthermore, in silico ADMET predictions reveal distinct differences in critical properties like human intestinal absorption and oral bioavailability, which have direct implications for experimental design and lead optimization [3]. This evidence underscores that the choice of a specific eupalinolide is not interchangeable and must be guided by the specific biological question or desired chemical property.

Eupalinolide J, a reported STAT3 inhibitor, may shift pathway interpretation away from STAT1-related mechanisms — direct substitution risks target misattribution.

Direct cytotoxic analogs (e.g., Eupalinolide J) may not reproduce the reported in vivo model-response without direct in vitro cytotoxicity.

Uncharacterized Eupatorium lindleyanum extracts cannot guarantee reproducible target engagement or analytical identity; lot-dependent variations limit cross-study comparison.

• [1] Yang, B., Zhao, H., Zhu, Y., Wang, W., & Zhao, Y. (2019). Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. *Natural Product Research*, 33(4), 477–485. View Source
• [2] National Center for Biotechnology Information. (2018). F1012-2 [Supplementary Concept]. PubChem. Retrieved from https://www.ncbi.nlm.nih.gov/mesh/2026319 View Source
• [3] Plantaedb. (n.d.). Eupalinilide I. Retrieved from https://plantaedb.com/compounds/eupalinilide-i View Source

Eupalinolide I Comparative Activity Profile

In Vivo vs. In Vitro Cytotoxicity

Computational ADMET predictions indicate a substantial difference in human intestinal absorption between Eupalinolide I and its analog Eupalinolide A. Eupalinolide A demonstrates a high predicted probability of absorption at 97.41%, while Eupalinolide I shows a notably lower probability of 64.63% [REFS-1, REFS-2]. This 32.78 percentage-point difference, derived from admetSAR 2.0 models, suggests that Eupalinolide A is a significantly more favorable candidate for oral bioavailability studies. In contrast, Eupalinolide I's lower predicted absorption implies it may be more suitable for parenteral administration or for studies focused on local rather than systemic effects.

In Vivo vs. In Vitro

Cross-study comparison

Eupalinolide I: no direct in vitro cytotoxicity; reported in vivo tumor model response (Sprague-Dawley rats).
Eupalinolide J: in vitro IC50 3.74–4.30 μM (TNBC lines).

Supports non-cytotoxic in vivo mechanism research

Confirm in vitro assay conditions and model endpoints

Evidence Dimension	Predicted Human Intestinal Absorption (Probability)
Target Compound Data	64.63%
Comparator Or Baseline	Eupalinolide A: 97.41%
Quantified Difference	32.78 percentage points lower for Eupalinolide I
Conditions	In silico prediction using admetSAR 2.0 model.

Why This Matters

This quantitative difference is critical for experimental design, guiding researchers towards Eupalinolide A for oral studies and Eupalinolide I for alternative delivery methods, thereby optimizing resource allocation and experimental outcomes.

• [1] Plantaedb. (n.d.). Eupalinilide I. Retrieved from https://plantaedb.com/compounds/eupalinilide-i View Source
• [2] Plantaedb. (n.d.). Eupalinolide A. Retrieved from https://plantaedb.com/compounds/eupalinolide-a View Source

Putative STAT1 Targeting

Eupalinolide I is a key component of a patented anti-cancer composition (CN201710492252.4) that also includes Eupalinolide G and Eupalinolide J. The patent explicitly claims the combination's superior biological activity against breast cancer, demonstrated both *in vitro* (MTT assay) and *in vivo* in human tumor xenograft models in nude mice [1]. The evidence indicates that the combination, rather than any single constituent, exhibits a strong and therapeutically relevant effect. While direct quantitative data for Eupalinolide I alone is not provided, its inclusion as a critical component in this composition highlights its potential for synergistic or additive effects that are absent in other analogs used in isolation.

Putative STAT1 Targeting

Class-level inference

Derivative EJM reported to target STAT1; no quantitative IC50 for unmodified Eupalinolide I available. Eupalinolide J is a known STAT3 inhibitor.

Supports STAT1 pathway research context

Direct parent-compound target binding data required

Evidence Dimension	In vivo anti-tumor efficacy
Target Compound Data	Component of effective combination (Eupalinolide G, I, J)
Comparator Or Baseline	Individual eupalinolides (e.g., Eupalinolide J alone as a STAT3 inhibitor)
Quantified Difference	Not quantifiable for Eupalinolide I alone; synergy implied by patent claims
Conditions	Human tumor xenograft model in nude mice (in vivo).

Why This Matters

This evidence positions Eupalinolide I as a crucial component for researchers investigating synergistic natural product therapies for TNBC, differentiating it from other eupalinolides that are primarily characterized by their individual mechanisms of action.

• [1] Yang, B., et al. (2017). *CN201710492252.4: An anti-cancer composition extracted from Eupatorium lindleyanum, its preparation method and application*. China National Intellectual Property Administration. View Source

Anti-Cancer Patent Composition

In a study on human monocytes, Eupalinolide I exhibited an inhibitory effect on the production of key pro-inflammatory cytokines IL-6 and TNF-α following LPS stimulation . This activity profile is distinct from that of Eupalinolide A, which is reported to have anti-inflammatory and antioxidant properties, and the ability to activate caspase-9 . The specific inhibition of IL-6 and TNF-α by Eupalinolide I suggests a targeted immunomodulatory mechanism that could be leveraged in research on inflammatory diseases.

Patent Composition

Documented use context

Key component of patented anti-tumor composition (CN201710492252.4); demonstrated in vivo xenograft model response in combination with Eupalinolides G and J.

Defined single-component tool for deconvoluting combination activity

Review patent for specific composition ratios

Evidence Dimension	Inhibition of pro-inflammatory cytokine production
Target Compound Data	Inhibits IL-6 and TNF-α production in LPS-stimulated human monocytes
Comparator Or Baseline	Eupalinolide A: reported anti-inflammatory and antioxidant properties; caspase-9 activation.
Quantified Difference	Not directly quantified in comparative studies; distinct cytokine profile inferred.
Conditions	LPS-stimulated human monocytes (in vitro).

Why This Matters

This data differentiates Eupalinolide I's immunomodulatory profile from other eupalinolides, making it a preferred compound for studies focusing on IL-6/TNF-α mediated pathways, which are central to chronic inflammatory conditions and certain cancers.

Eupalinolide I Research Applications

Non-Cytotoxic In Vivo Tumor Mechanisms

Eupalinolide I is an essential component for laboratories investigating the polypharmacology of natural product mixtures. Its inclusion in the patented, synergistic F1012-2 fraction (along with Eupalinolides G and J) is supported by *in vivo* xenograft data demonstrating anti-TNBC activity [1]. Procuring Eupalinolide I is necessary for reconstituting this specific, active composition to study mechanisms of synergy, target engagement, or for developing standardized botanical drug candidates based on this mixture [2].

STAT1-Targeted Prodrug Development

Eupalinolide I should be prioritized for experiments designed to modulate the IL-6/TNF-α axis in response to inflammatory stimuli like LPS. Its documented ability to inhibit the production of these specific cytokines in human monocytes [1] makes it a valuable tool compound for dissecting the role of these pathways in chronic inflammation, autoimmune disorders, and inflammation-driven cancers, where other eupalinolides may exhibit a different or less specific profile.

Patented Multi-Component Composition Analysis

Due to its low predicted probability of human intestinal absorption (64.63%) and negative prediction for human oral bioavailability [1], Eupalinolide I is an ideal candidate for research focused on improving the delivery of poorly absorbable natural products. It serves as a model compound for testing formulation strategies such as nanoparticle encapsulation, prodrug design, or for validating *in vitro* to *in vivo* extrapolation (IVIVE) models for the ambrosanolide class.

4. Natural Product Chemistry and Pharmacognosy: Isolation and Structure-Activity Relationship (SAR) Studies

Eupalinolide I is a key reference standard for the isolation and characterization of compounds from *Eupatorium lindleyanum*. Its well-defined structure and occurrence as part of a cluster of related eupalinolides (A, B, G, J, etc.) make it essential for chemotaxonomic studies and for structure-activity relationship (SAR) investigations aimed at understanding how specific ester substitutions on the germacrane core influence biological activity and ADMET properties [2].

Application

Selection Property

Validation Focus

Non-cytotoxic in vivo tumor model studies

Functional profile (no direct in vitro cytotoxicity)

Confirm in vivo model response endpoints

STAT1 modulator development research

Derivative pathway engagement (STAT1 context)

Verify STAT1 target binding and selectivity

Patented composition deconvolution

Defined single-component identity

Isolate contribution to combination activity

• [1] Yang, B., et al. (2017). *CN201710492252.4: An anti-cancer composition extracted from Eupatorium lindleyanum, its preparation method and application*. China National Intellectual Property Administration. View Source
• [2] National Center for Biotechnology Information. (2018). F1012-2 [Supplementary Concept]. PubChem. Retrieved from https://www.ncbi.nlm.nih.gov/mesh/2026319 View Source